![molecular formula C15H22N2O4S B4709693 N-butyl-3-(4-morpholinylcarbonyl)benzenesulfonamide](/img/structure/B4709693.png)
N-butyl-3-(4-morpholinylcarbonyl)benzenesulfonamide
Overview
Description
N-butyl-3-(4-morpholinylcarbonyl)benzenesulfonamide, commonly known as NM-3, is a sulfonamide compound that has been used in scientific research for its potential therapeutic properties. This compound has been shown to have a variety of biochemical and physiological effects, making it an interesting candidate for further investigation.
Mechanism of Action
The exact mechanism of action of NM-3 is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways. Specifically, NM-3 has been shown to inhibit the activity of the protein kinase C (PKC) family of enzymes, which are involved in a variety of cellular processes including cell growth and differentiation.
Biochemical and Physiological Effects:
NM-3 has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and anticancer properties, NM-3 has also been shown to have neuroprotective effects, as it has been shown to protect against oxidative stress-induced cell damage in neuronal cells. Additionally, NM-3 has been shown to have antifungal activity, making it a potential candidate for the development of new antifungal agents.
Advantages and Limitations for Lab Experiments
One advantage of using NM-3 in lab experiments is its versatility, as it has been shown to have a variety of potential therapeutic applications. Additionally, NM-3 is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using NM-3 is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.
Future Directions
There are several potential future directions for research on NM-3. One area of focus could be on its potential as an anti-inflammatory agent, as there is a growing need for new treatments for inflammatory conditions such as arthritis and inflammatory bowel disease. Additionally, further investigation into its potential as an anticancer agent could lead to the development of new cancer therapies. Finally, research into the neuroprotective and antifungal properties of NM-3 could lead to the development of new treatments for neurological disorders and fungal infections.
Scientific Research Applications
NM-3 has been used in scientific research as a potential therapeutic agent for a variety of conditions. One area of focus has been on its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory cytokines. Additionally, NM-3 has been investigated for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.
properties
IUPAC Name |
N-butyl-3-(morpholine-4-carbonyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O4S/c1-2-3-7-16-22(19,20)14-6-4-5-13(12-14)15(18)17-8-10-21-11-9-17/h4-6,12,16H,2-3,7-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMPMXJSFYNJNRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNS(=O)(=O)C1=CC=CC(=C1)C(=O)N2CCOCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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